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Compound of Interest

Compound Name: Ethyl 3-methoxybenzoate

Cat. No.: B084342 Get Quote

An In-depth Technical Guide to the Material Safety Data Sheet (MSDS) of Ethyl 3-
methoxybenzoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data sheet

(MSDS) for Ethyl 3-methoxybenzoate (CAS No. 10259-22-0). The information is compiled

and presented to meet the needs of researchers, scientists, and professionals in drug

development, with a focus on clear data presentation, detailed experimental protocols, and

visual representations of key procedures.

Chemical Identification and Physical Properties
Ethyl 3-methoxybenzoate is an aromatic ester.[1] Its key identification and physical properties

are summarized in the tables below.

Table 1: Chemical Identification
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Identifier Value

Chemical Name Ethyl 3-methoxybenzoate

Synonyms
Ethyl m-anisate, Benzoic acid, 3-methoxy-, ethyl

ester

CAS Number 10259-22-0[2]

Molecular Formula C₁₀H₁₂O₃[1][2]

Molecular Weight 180.20 g/mol [1]

InChI
InChI=1S/C10H12O3/c1-3-13-10(11)8-5-4-6-

9(7-8)12-2/h4-7H,3H2,1-2H3

InChIKey GSQLMBQLTPEPHD-UHFFFAOYSA-N

SMILES CCOC(=O)c1cccc(OC)c1[1]

Table 2: Physical and Chemical Properties

Property Value

Appearance No information available

Odor No information available

Density 1.099 g/cm³[1]

Boiling Point 255-260 °C

Solubility No data available

Flash Point Not applicable

Vapor Density No data available

Vapor Pressure No data available

Hazard Identification and Classification
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According to the available safety data sheets, Ethyl 3-methoxybenzoate is not classified as a

hazardous substance.[2] However, it is recommended to handle it with caution as the

toxicological properties have not been thoroughly investigated.[2]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2]

P262: Do not get in eyes, on skin, or on clothing.[2]

Handling and Storage
Proper handling and storage of Ethyl 3-methoxybenzoate are crucial to ensure safety in a

laboratory setting.

Safe Handling Protocols
General Handling Advice:

Avoid contact with skin, eyes, and clothing.[2]

Avoid ingestion and inhalation.[2]

Use in a well-ventilated area.[3]

Wash hands thoroughly after handling.[2]

Remove contaminated clothing and wash it before reuse.[2]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[2]

Skin Protection: Wear compatible chemical-resistant gloves.[2]

Body Protection: Wear appropriate protective clothing to prevent skin exposure.[2]

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if ventilation is inadequate.[2]
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Storage Conditions
Store in a cool, dry, and well-ventilated area.[2]

Keep the container tightly closed and in an upright position to prevent leakage.[2]

Recommended storage temperature is between 10°C and 25°C.[1][2]

Store away from incompatible materials, such as strong oxidizers.[2]

Emergency Procedures
First Aid Measures
Table 3: First Aid Procedures

Exposure Route First Aid Measure

Inhalation

Remove the person to fresh air and keep them

at rest. If breathing is irregular or stopped,

administer artificial respiration. Call a physician.

[2]

Skin Contact

Wash immediately with plenty of water and soap

for at least 15 minutes. Remove contaminated

clothing and shoes. Call a physician.[2]

Eye Contact

Immediately flush eyes with plenty of flowing

water for 10 to 15 minutes, holding eyelids

apart. Consult an ophthalmologist.[2]

Ingestion
Wash out the mouth with water if the person is

conscious. Call a physician.[2]

Firefighting Measures
Suitable Extinguishing Media: Use foam, dry extinguishing powder, carbon dioxide (CO₂), or

a water spray jet.[3]

Special Hazards: Toxic fumes may be released during a fire.[3]
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Protective Equipment: Firefighters should wear a self-contained breathing apparatus and

chemical protective clothing.[3]

Further Advice: Do not inhale explosion and combustion gases. Contaminated fire

extinguishing water should be collected separately and not discharged into drains.[3]

Accidental Release Measures
Personal Precautions: Wear breathing apparatus if exposed to vapors or dust. Ensure

adequate ventilation.[3]

Environmental Precautions: Do not allow the substance to enter soil, subsoil, surface water,

or drains.[2][3]

Containment and Cleaning: Collect the spilled material in closed and suitable containers for

disposal. Clean the contaminated area thoroughly and ventilate the affected area.[2]

Toxicological and Ecological Information
The toxicological and ecotoxicological properties of Ethyl 3-methoxybenzoate have not been

extensively studied.[2][3] No quantitative data on acute toxicity, skin corrosion/irritation, or

carcinogenicity is currently available. It is advised to handle the substance as potentially

hazardous until more information is known.

Disposal Considerations
Dispose of Ethyl 3-methoxybenzoate and its container in accordance with local, regional, and

national regulations. One recommended method of disposal is to dissolve or mix the material

with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner

and exhaust.[2]

Experimental Workflow and Safety Procedure
Diagrams
The following diagrams illustrate the logical workflows for handling and emergency procedures

related to Ethyl 3-methoxybenzoate.
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Figure 1: Safe Handling and Storage Workflow
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Figure 1: Safe Handling and Storage Workflow
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Figure 2: Emergency Response Workflow
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Figure 2: Emergency Response Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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